N-Isopropyl-1H-indazol-6-amine

• IUPAC Name: N-propan-2-yl-1H-indazol-6-amine
• InChI: InChI=1S/C10H13N3/c1-7(2)12-9-4-3-8-6-11-13-10(8)5-9/h3-7,12H,1-2H3,(H,11,13)
• InChI Key: KIGLYJTVVAVSBC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC2=C(C=C1)C=NN2
• Molecular Formula: C10H13N3
• DSSTOX Substance ID: DTXSID70655743
• Molecular Weight: 175.23 g/mol
• CAS RN: 1152873-01-2

Description

• Storage : Keep it in a dark place, sealed, and at room temperature .

Synthesis Analysis

• Transition Metal Catalyzed Reactions : A Cu(OAc)₂-catalyzed synthesis of 1H-indazoles via N–N bond formation using oxygen as the terminal oxidant has been described. This method yields a wide variety of 1H-indazoles in good to excellent yields .

Chemical Reactions Analysis

• Metal-Catalyzed Reactions : Transition metals play a significant role in achieving good yields and minimizing byproducts .

Physical And Chemical Properties Analysis

• Stability : It should be stored in a dark place to prevent degradation .

Scientific Research Applications

Synthesis Techniques

N-Isopropyl-1H-indazol-6-amine, as part of the 1H-indazole family, is involved in various synthesis techniques. A notable method includes the synergistic rhodium/copper catalysis for synthesizing 1H-indazoles, using nitrosobenzenes as aminating agents. This process involves C-H activation and C-N/N-N coupling under redox-neutral conditions, demonstrating high efficiency and functional group tolerance (Wang & Li, 2016). Additionally, the cooperative cobalt- and copper-catalyzed C-H activation of imidate esters and oxidative coupling with anthranils, allowing efficient synthesis of 1H-indazoles, is another significant method (Li et al., 2016).

Anticancer Properties

1H-indazole-6-amine derivatives, including N-Isopropyl-1H-indazol-6-amine, have shown potential in anticancer applications. A study discovered certain 6-aminoindazole derivatives with excellent cytotoxicity against human colorectal cancer cell lines (Hoang et al., 2022). This highlights the potential of N-Isopropyl-1H-indazol-6-amine in developing novel anticancer agents.

Material Science and Corrosion Inhibition

In material science, indazole derivatives, including N-Isopropyl-1H-indazol-6-amine, are used in fabricating self-assembled monolayers for corrosion inhibition of copper. Novel long alkyl-chain indazole derivatives have shown superior inhibition performance in protecting copper surfaces from corrosion (Qiang et al., 2018).

Luminescent Materials

Indazole compounds have also been utilized in the synthesis of luminescent materials. A novel molecular emissive probe was synthesized using 1H-indazole-6-carboxaldehyde, highlighting the role of indazole derivatives in the design and synthesis of organic molecular probes and luminescent materials (Núñez et al., 2012).

Fluorescence and Aggregation-Induced Emission Properties

The fluorescence and aggregation-induced emission (AIE) properties of 1H-indazole derivatives have been explored, with potential applications in organic chemistry, medicinal chemistry, and optical materials (Guo et al., 2021).

Safety and Hazards

• MSDS : Detailed safety information can be found in the Material Safety Data Sheet.